Cas no 13140-83-5 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-)

13140-83-5 structure
Product name:Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- -(methylenedi-4,1-phenylene)bis[N'-phenyl-Urea ]
- N,N"-(methylenedi-4,1-phenylene)bis[N'-phenyl-Urea]
- 1,1'-(methanediyldibenzene-4,1-diyl)bis(3-phenylurea)
- N,N''-[methylenebis(4,1-phenylene)]bis(N'-phenylurea)
- SCHEMBL2891493
- Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
- N-(4-{4-[(anilinocarbonyl)amino]benzyl}phenyl)-N'-phenylurea
- Oprea1_495477
- DTXSID2074613
- 13140-83-5
- 1-phenyl-3-[4-[[4-(phenylcarbamoylamino)phenyl]methyl]phenyl]urea
- Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-phenyl-
- 4,4'-Methylene di-carbanilide
- Oprea1_393066
- 1,1'-(methylenebis(4,1-phenylene))bis(3-phenylurea)
- N,N/-(methylenedi-4,1-phenylene)bis[N/'-phenyl-Urea]
- AKOS000492853
- Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
-
- Inchi: 1S/C27H24N4O2/c32-26(28-22-7-3-1-4-8-22)30-24-15-11-20(12-16-24)19-21-13-17-25(18-14-21)31-27(33)29-23-9-5-2-6-10-23/h1-18H,19H2,(H2,28,30,32)(H2,29,31,33)
- InChI Key: AFGPVXVFZRRJGM-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(CC2C=CC(NC(NC3C=CC=CC=3)=O)=CC=2)=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 436.19012
- Monoisotopic Mass: 436.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl- Related Literature
-
Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
-
Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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